Cas no 2680749-71-5 (benzyl N-(3-methylpent-1-en-3-yl)carbamate)

• Product Name: benzyl N-(3-methylpent-1-en-3-yl)carbamate
• CAS No: 2680749-71-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5648908
• PubChem ID: 165916621
• Update Time: 2025-05-22

benzyl N-(3-methylpent-1-en-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-methylpent-1-en-3-yl)carbamate
• 2680749-71-5
• EN300-28275864

• Inchi： 1S/C14H19NO2/c1-4-14(3,5-2)15-13(16)17-11-12-9-7-6-8-10-12/h4,6-10H,1,5,11H2,2-3H3,(H,15,16)
• InChI Key： VKKUKNHICKWCBF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C=C)(C)CC)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3-methylpent-1-en-3-yl)carbamate

Research Brief on Benzyl N-(3-methylpent-1-en-3-yl)carbamate (CAS: 2680749-71-5): Recent Advances and Applications

Benzyl N-(3-methylpent-1-en-3-yl)carbamate (CAS: 2680749-71-5) is a specialized carbamate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The growing interest in this molecule is driven by its versatile reactivity and the ability to serve as a key intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of benzyl N-(3-methylpent-1-en-3-yl)carbamate. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, to achieve high enantioselectivity and purity. These advancements are critical for scaling up production and ensuring the compound's suitability for pharmaceutical applications. Additionally, the compound's stability under various physiological conditions has been investigated, providing insights into its potential as a prodrug or a protective group in peptide synthesis.

In the context of drug discovery, benzyl N-(3-methylpent-1-en-3-yl)carbamate has been explored as a scaffold for designing novel inhibitors targeting enzymes such as proteases and kinases. Preliminary in vitro studies have demonstrated its ability to modulate enzymatic activity, suggesting its utility in developing therapeutics for diseases like cancer and neurodegenerative disorders. Furthermore, its agrochemical potential has been highlighted by its efficacy as a precursor for pesticides and herbicides, offering a sustainable alternative to traditional compounds.

The pharmacological profile of benzyl N-(3-methylpent-1-en-3-yl)carbamate is currently under investigation, with particular emphasis on its pharmacokinetics and toxicity. Early-stage preclinical studies indicate favorable absorption and distribution properties, although further optimization is required to mitigate potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, benzyl N-(3-methylpent-1-en-3-yl)carbamate represents a promising candidate in the realm of chemical biology and medicinal chemistry. Its multifaceted applications, coupled with recent synthetic and pharmacological advancements, underscore its potential to address unmet medical and industrial needs. Future research should focus on expanding its therapeutic scope and improving its safety profile to fully realize its commercial and clinical potential.